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Compound of Interest

Uridine 5'-Diphosphate Sodium
Salt

Cat. No.: B15572649

Compound Name:

Introduction

Uridine 5'-Diphosphate Sodium Salt (UDP-Na2) is a nucleotide of significant interest in
biomedical research and drug development. It serves as a crucial signaling molecule, primarily
acting as a potent and selective agonist for the P2Y6 receptor, and is also known to be an
antagonist of the P2Y14 receptor.[1][2][3][4] Its involvement in various physiological processes,
including RNA biosynthesis, cellular metabolism, and inflammatory responses, makes it a key
compound for in vitro and in vivo studies.[1][5][6] Accurate and consistent preparation of UDP-
Na2 stock solutions is paramount for obtaining reliable and reproducible experimental results.
These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the proper handling, dissolution, and storage of UDP-Naz2.

Chemical and Physical Properties

Uridine 5'-Diphosphate Sodium Salt is a white to off-white powder.[1][5] It is essential to be
aware of its key properties to ensure proper handling and solution preparation.
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Property Value

Molecular Formula CoH12N2Na2012P2[1][7][8]

Molecular Weight 448.12 g/mol (anhydrous basis)[1][6][7]
Appearance White to Off-white Powder[1][5]

Purity Typically 296.0% by HPLC[1][6]

Solubility and Stability

Proper dissolution and storage are critical for maintaining the integrity and activity of UDP-Na2.

Parameter Recommendation

High-purity water (e.g., sterile, nuclease-free

water) is the preferred solvent. Some suppliers
Recommended Solvent o )

also report solubility in DMSO, though water is

more common for biological applications.[3][9]

Solubility is reported variably, with
concentrations of 50 mg/mL, 90 mg/mL, and
111 mg/mL being cited.[3][6][9] It is
Solubility in Water J J [_][ I ]_
recommended to start with a slightly lower
concentration and assist dissolution if

necessary.

) ) . Sonication and gentle heating may be used to
Dissolution Aids o o
aid dissolution in water.[9]

Store the solid compound at -20°C under an
Storage of Powder inert atmosphere for long-term stability (up to 3
years).[1][3][5][6]

Aliquot stock solutions to avoid repeated freeze-
Storage of Stock Solutions thaw cycles. Store at -20°C for up to 1 month or
at -80°C for up to 1 year.[3]
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Experimental Protocol: Preparation of a 100 mM
UDP-Na2 Stock Solution

This protocol details the steps for preparing a 100 mM aqueous stock solution of Uridine 5'-
Diphosphate Sodium Salt.

Materials

Uridine 5'-Diphosphate Sodium Salt (UDP-Na2) powder
» Sterile, nuclease-free water

o Sterile conical tubes (e.g., 15 mL or 50 mL)

« Sterile microcentrifuge tubes (for aliquots)

o Calibrated analytical balance

e Vortex mixer

o Pipettes and sterile filter tips

e Optional: Sonicator water bath

Procedure

e Pre-dissolution Preparations:

o Bring the UDP-Na2 powder container to room temperature before opening to prevent
condensation of moisture, as the compound can be moisture-sensitive.[10]

o Ensure all equipment, including tubes and pipette tips, is sterile and nuclease-free to
prevent degradation of the nucleotide.

¢ Weighing the Compound:

o Tare the analytical balance with a sterile conical tube.
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o Carefully weigh the desired amount of UDP-Na2 powder into the tube. For example, to
prepare 10 mL of a 100 mM solution (MW = 448.12 g/mol ), you would weigh out 44.81
mg. Calculation: 0.1 mol/L * 0.010 L * 448.12 g/mol = 0.44812 g = 448.12 mg (adjust for 10
mL volume: 44.81 mg)

¢ Dissolution:

o Add a portion of the sterile, nuclease-free water to the tube containing the UDP-Na2
powder (e.g., add 8 mL for a final volume of 10 mL).

o Vortex the tube for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes, or until the solution is clear. Gentle warming can also be applied if necessary.[9]

o Once fully dissolved, add sterile, nuclease-free water to reach the final desired volume
(e.g., 10 mL).

 Sterilization and Aliquoting:

o While not always necessary depending on the application, the stock solution can be filter-
sterilized using a 0.22 um syringe filter if absolute sterility is required.

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This is crucial to minimize contamination and degradation from repeated freeze-
thaw cycles.[3]

o Storage:

o Label the aliquots clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[3]

Quality Control
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For applications requiring high precision, the concentration of the stock solution can be verified
by UV-Vis spectrophotometry. The molar extinction coefficient (g) for UDP at its maximum
absorbance wavelength (Amax) of 262 nm at pH 7.0 is approximately 10,000 M~icm~1,

Visualizations
Experimental Workflow

The following diagram illustrates the key steps involved in the preparation of a UDP-Na2 stock

solution.
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Workflow for UDP-Na2 Stock Solution Preparation
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Caption: Workflow for preparing a Uridine 5'-Diphosphate Sodium Salt (UDP-Na2) stock
solution.

Signaling Pathway Involvement

UDP is a well-known agonist of the P2Y6 receptor, a G protein-coupled receptor (GPCR). The
activation of this pathway is involved in various cellular responses, including the release of
inflammatory mediators.
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UDP-P2Y6 Receptor Signaling Pathway
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Caption: Simplified signaling pathway of the P2Y®6 receptor activated by its agonist, UDP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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